2-Chloro-1-[4-hydroxy-2-[2-(trifluoromethyl)phenyl]pyrrolidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[4-hydroxy-2-[2-(trifluoromethyl)phenyl]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C14H15ClF3NO2/c1-8(15)13(21)19-7-9(20)6-12(19)10-4-2-3-5-11(10)14(16,17)18/h2-5,8-9,12,20H,6-7H2,1H3
• InChI Key: VSIHERGDXUJQAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(CC1C2=CC=CC=C2C(F)(F)F)O)Cl
• Molecular Formula: C14H15ClF3NO2
• Molecular Weight: 321.72 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for treating various diseases. The compound also contains a trifluoromethyl group, which is found in many FDA-approved drugs.

Molecular Structure Analysis

The compound’s structure includes a pyrrolidine ring, a trifluoromethyl group, and a propanone group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives have been reported to exhibit various biological activities.

Future Directions

The future directions would depend on the potential applications of this compound. Given its structural features, it could be explored for various medicinal applications.